3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 3-hydroxy-1-methyl-3-[2-(4-methylphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C18H17NO3/c1-12-7-9-13(10-8-12)16(20)11-18(22)14-5-3-4-6-15(14)19(2)17(18)21/h3-10,22H,11H2,1-2H3
• InChI Key: IOJSSXUBYGMBES-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)C)O

Description

3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one, commonly known as H-89, is a potent and selective inhibitor of protein kinase A (PKA). PKA is a key enzyme involved in the regulation of cellular processes such as metabolism, gene expression, and cell growth. H-89 has been extensively studied for its role in inhibiting PKA and its potential applications in scientific research.

Mechanism of Action

H-89 acts as a competitive inhibitor of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one by binding to the ATP-binding site of the enzyme. This prevents the enzyme from binding to ATP and phosphorylating its substrates. H-89 has been shown to be highly selective for 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one, with little or no effect on other kinases.
Biochemical and Physiological Effects:
The inhibition of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one by H-89 has been shown to have a wide range of biochemical and physiological effects. In cancer cells, H-89 has been shown to inhibit cell proliferation and induce apoptosis. In neurons, H-89 has been shown to modulate synaptic plasticity and learning and memory. In cardiac cells, H-89 has been shown to regulate ion channel activity and contractility.

Advantages and Limitations for Lab Experiments

One of the main advantages of using H-89 in lab experiments is its high selectivity for 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one. This allows researchers to specifically target the enzyme and study its role in various cellular processes. However, one limitation of using H-89 is its potential off-target effects on other kinases. It is important for researchers to carefully control for these effects and to use appropriate controls in their experiments.

Future Directions

There are a number of potential future directions for research involving H-89. One area of interest is the development of more potent and selective 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one inhibitors. Another area is the study of the role of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one in various disease states, including cancer, neurological disorders, and cardiovascular disease. Additionally, there is potential for the use of H-89 in drug discovery and development, as 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one has been identified as a potential target for a number of therapeutic agents.

Synthesis Methods

H-89 can be synthesized through a multi-step process involving the reaction of 2-bromoacetophenone with methylamine to form 2-(2-bromo-phenyl)-N-methyl-acetamide. This compound is then reacted with ethyl acetoacetate and sodium ethoxide to form the indole derivative, which is then hydrolyzed and oxidized to form H-89.

Scientific Research Applications

H-89 has been widely used in scientific research to study the role of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one in various cellular processes. It has been shown to inhibit 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one activity in a dose-dependent manner and to block the phosphorylation of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one substrates. H-89 has been used to study the role of 3-Hydroxy-1-methyl-3-(2-oxo-2-p-tolyl-ethyl)-1,3-dihydro-indol-2-one in cancer cell proliferation, neuronal signaling, and cardiac function.